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Compound of Interest

Compound Name: Tributyltetradecylphosphonium
CAS No.: 91582-83-1
Cat. No.: B14369193

Get Quote

Executive Summary

For researchers and formulation scientists, the choice between TTPC and BKC is dictated by
the severity of the application environment.

e Benzalkonium Chloride (BKC) is the industry standard for mild, physiological conditions
(pharmaceutical preservatives, topical antiseptics) due to its extensive regulatory safety
data. However, it fails under high thermal stress (>150°C) and alkaline conditions due to
Hofmann elimination.

o Tributyltetradecylphosphonium Chloride (TTPC) is the superior candidate for high-stress
industrial and catalytic applications. It exhibits thermal stability up to ~300°C, superior biofilm
penetration, and resistance to oxidative degradation, making it the preferred choice for
phase transfer catalysis (PTC) in hot/basic media and antimicrobial control in harsh oilfield
environments.
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Chemical Foundation & Structural Impact

The divergence in stability stems directly from the central cation: Phosphorus (P*) vs. Nitrogen

(N©).

Benzalkonium Chloride Tributyltetradecylphosphoniu
Feature )

(BKC) m Chloride (TTPC)

Nitrogen (Ammonium, Phosphorus (Phosphonium,
Core Cation

) )
Atomic Radius Small (~70 pm) Large (~110 pm)

Charge Density

High (Hard cation)

Lower (Softer, more diffuse

charge)

Lipophilicity

Moderate

High (Facilitates
membrane/organic phase

penetration)

Key Weakness

Susceptible to Hofmann

Elimination (Base/Heat)

Susceptible to Alkaline
Hydrolysis (only at extreme

pH/Temp)

Mechanism of Failure: Hofmann Elimination (BKC)

In BKC, the

-hydrogens on the alkyl chains are acidic due to the inductive effect of the

center. Under thermal stress or basic conditions, a base abstracts a

-proton, leading to the cleavage of the C-N bond and the formation of an alkene and a tertiary

amine (degradation products).

TTPC Advantage: The C-P bond is more robust against this specific elimination pathway under

standard process conditions, granting it superior thermal endurance.

Stability Profile Analysis
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A. Thermal Stability

TTPC significantly outperforms BKC in high-temperature scenarios, such as autoclaving,
polymer extrusion, or high-temperature catalysis.

Parameter BKC TTPC Implication

Onset of Degradation TTPC survives melt-

( ~150°C - 180°C ~280°C - 300°C processing and high-

) temp reactions.

BKC decomposes
~220°C >350°C rapidly once threshold
) is breached.

Peak Degradation (

Benzyl chloride, Phosphine oxides,
) ) ) BKC byproducts are
Degradation Products  tertiary amines, alkanes (slower ] )
) often toxic or volatile.
alkenes formation)

B. Chemical & pH Stability

o Oxidative Stability: TTPC is compatible with strong oxidizers (e.g., Chlorine Dioxide,
Peroxide) used in water treatment, whereas BKC can be degraded or precipitate out.

o Alkaline Tolerance: BKC degrades rapidly at pH > 10 at elevated temperatures. TTPC
maintains catalytic and biocidal activity in alkaline media, making it ideal for Phase Transfer
Catalysis (PTC) in nucleophilic substitutions.

C. Biological Stability (Biofilm Efficacy)

Stability is not just chemical; it is the maintenance of efficacy over time in complex matrices.

 Biofilm Penetration: TTPC's higher lipophilicity and "softer" charge allow it to penetrate the
negatively charged exopolysaccharide (EPS) matrix of biofilms more effectively than BKC.

e Resistance: TTPC has shown efficacy against bacterial strains that have developed
resistance to standard QACs (Quaternary Ammonium Compounds) like BKC.
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Visualizing the Degradation Pathways

The following diagram illustrates the structural difference and the primary degradation pathway
(Hofmann Elimination) that limits BKC stability compared to TTPC.

Tributyltetradecylphosphonium CI (TTPC)

Mechanism: High C-P Bond Stability Result: Molecule Intact
Resistant to Elimination (MAINTAINED ACTIVITY)

Structure: [P-Tributyl-Tetradecyl]CI Stressor: High Heat (up to 300°C)

A

. . TTPC outpelforms
Benzalkonium Chloride (BKC) in thermal enqurance

L INL 4 . q Mechanism: Hofmann Elimination Result: Tertiary Amine + Alkene
Structure: [N-Alkyl-Benzyl|Cl Stressor: Heat (>150°C) + Base (Beta-Hydrogen Abstraction) (LOSS OF ACTIVITY)

Click to download full resolution via product page

Caption: Comparative degradation pathways showing BKC's susceptibility to Hofmann
elimination versus TTPC's thermal resilience.

Experimental Protocols

To validate these stability claims in your own laboratory, use the following self-validating
protocols.

Protocol A: Comparative Thermal Stress Testing (TGA)
Objective: Determine the precise degradation onset temperature (

) for TTPC vs. BKC.

o Sample Prep: Dry TTPC and BKC samples in a vacuum oven at 60°C for 24 hours to remove
hygroscopic moisture (critical for accurate weight loss data).

 Instrument: Thermogravimetric Analyzer (TGA).
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e Method:
o Ramp: Heat from 25°C to 600°C at 10°C/min.
o Atmosphere: Nitrogen (
) flow at 50 mL/min (inert) and Air (oxidative) in separate runs.
e Data Analysis:
o Calculate

(Temperature at 5% weight loss).

o Expected Result: BKC

; TTPC

Protocol B: Post-Stress Antimicrobial Efficacy (MIC)

Objective: Verify if thermal stress compromises biocidal activity.
e Stress Induction:
o Prepare 1% stock solutions of BKC and TTPC.

o Aliquot each into two sets: "Control" (Room Temp) and "Stressed" (Autoclave at 121°C for
30 mins or heat block at 150°C for 1 hour).

» Microbial Challenge: Use Pseudomonas aeruginosa (Gram-negative biofilm former).
o Workflow:

o Perform serial dilutions (1:2) of Control and Stressed samples in 96-well plates.

o Inoculate with

CFU/mL bacteria.
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o Incubate at 37°C for 24 hours.
e Readout: Determine Minimum Inhibitory Concentration (MIC) via turbidity.
 Validation:

o If BKC MIC increases (e.g., from 50 ppm to >200 ppm) after stress, degradation has

occurred.

o TTPC MIC should remain constant (e.g., ~12-25 ppm) between Control and Stressed
groups.

Application Decision Matrix

Use this logic flow to select the correct compound for your formulation.

Start: Define Application Needs

Gs Process Temp > 150°C?)

No
Gs Biofilm/SRB Control Critical?)
No Yes
Gs it for Human Topical/Ophthalmic Use?) Yes (Qilfield/Water Treatment)
Yes No (Catalysis/Chemical Synthesis)

SELECT BKC SELECT TTPC
(Pharma/Mild Conditions) (High Stability/Industrial)

Click to download full resolution via product page
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Caption: Decision tree for selecting between TTPC and BKC based on thermal, biological, and
regulatory constraints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Avallable at: [https://www.benchchem.com/product/b14369193/docs#comparative-guide-
tributyltetradecylphosphonium-chloride-ttpc-vs-benzalkonium-chloride-bkc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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